2-(1H-1,2,4-Triazol-5-yl)acetamide

• IUPAC Name: 2-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C4H6N4O/c5-3(9)1-4-6-2-7-8-4/h2H,1H2,(H2,5,9)(H,6,7,8)
• InChI Key: HVJKVFXYRYHZQF-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)CC(=O)N
• Molecular Formula: C4H6N4O
• Molecular Weight: 126.12 g/mol

Description

“2-(1H-1,2,4-Triazol-5-yl)acetamide” is a compound that contains a 1,2,4-triazole ring. This ring is a type of heterocyclic compound, which means it contains atoms of at least two different elements. Compounds containing the 1,2,4-triazole ring are known for their multidirectional biological activity.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in various studies. The specific synthesis process for “this compound” is not explicitly mentioned in the available literature.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a 1,2,4-triazole ring. The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : The compound is synthesized by reacting 4-amino-4H-1,2,4-triazole with acetyl chloride. This reaction yields N-(4H-1,2,4-Triazol-4-yl)acetamide, which can be further modified to create various derivatives with potential pharmacological properties (Panchal & Patel, 2011).
• Structural Elucidation : The synthesized derivatives of 2-(1H-1,2,4-Triazol-5-yl)acetamide are characterized using NMR and IR spectroscopy, providing insights into their structural properties. Such studies are crucial for understanding the compound's potential interactions and applications (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Pharmaceutical Potential

• Biological Activity : Research indicates that derivatives of 1,2,4-triazol show considerable synthetic and pharmacological potential. Studies focus on synthesizing new structures and investigating their physical, physico-chemical, and biological properties, with the goal of widening the spectrum of synthesized derivatives and biological activity (Chalenko et al., 2019).
• Antimicrobial and Antiviral Properties : Various studies have demonstrated the antimicrobial and antiviral activities of this compound derivatives. These compounds have shown effectiveness against a range of bacterial and viral strains, making them a focus of research in the development of new antimicrobial and antiviral agents (Wujec et al., 2011).

Cheminformatics and Docking Studies

• Molecular Docking : Computational studies, including molecular docking, are conducted to understand the interaction of this compound derivatives with biological targets. These studies help in predicting the potential therapeutic applications of these compounds (Hassan et al., 2022).

Future Directions

The future directions for “2-(1H-1,2,4-Triazol-5-yl)acetamide” could involve further investigations on this scaffold to harness its optimum antibacterial potential. Moreover, rational design and development of novel antibacterial agents incorporating 1,2,4-triazole can help in dealing with the escalating problems of microbial resistance.